6,6-Dimethyl-1-azaspiro[3.4]octane;hydrochloride

• IUPAC Name: 6,6-dimethyl-1-azaspiro[3.4]octane;hydrochloride
• InChI: InChI=1S/C9H17N.ClH/c1-8(2)3-4-9(7-8)5-6-10-9;/h10H,3-7H2,1-2H3;1H
• InChI Key: JEURETNLOIFSRG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(C1)CCN2)C.Cl
• Molecular Formula: C9H18ClN
• Molecular Weight: 175.70 g/mol

Description

6,6-Dimethyl-1-azaspiro[3.4]octane;hydrochloride is a chemical compound with the molecular formula C9H18ClN. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of 6,6-Dimethyl-1-azaspiro[3.4]octane;hydrochloride is represented by the Inchi Code: 1S/C7H13N.ClH/c1-2-7(3-1)4-5-8-6-7;/h8H,1-6H2;1H. The molecular weight of the compound is 175.7.

Scientific Research Applications

Corrosion Inhibition

Spirocyclopropane derivatives, including those related to 6,6-Dimethyl-1-azaspiro[3.4]octane hydrochloride, have been studied for their potential in corrosion inhibition. For instance, Chafiq et al. (2020) and another study by the same group explored new compounds for mild steel protection in hydrochloric acid solutions. These inhibitors demonstrated effective corrosion protection, with the adsorption of inhibitors on mild steel being linked to both physical and chemical processes, adhering to the Langmuir isotherm model. The effectiveness of these compounds underscores their potential in industrial applications where corrosion resistance is crucial (Chafiq et al., 2020) (Chafiq et al., 2020).

Synthetic Chemistry

In the realm of synthetic chemistry, spirocyclopropane derivatives have facilitated the synthesis of complex molecular structures. Kayukova et al. (1998) demonstrated the use of 6,6-Dimethyl-4,8-dioxospiro[2.5]octane-1,1,2,2-tetracarbonitrile in synthesizing heterocyclic compounds, showcasing the versatility of spirocyclic compounds in organic synthesis. This work highlights the ability of spirocyclopropane derivatives to serve as intermediates in the creation of diverse organic molecules (Kayukova et al., 1998).

Drug Discovery

Spirocyclic compounds, including thia/oxa-azaspiro[3.4]octanes, have been synthesized as multifunctional modules for drug discovery. Li et al. (2013) developed enantioselective approaches to these spirocycles, aiming to use them as structurally diverse modules in the search for new pharmaceuticals. The design and synthesis of these novel spirocycles underscore their potential in the development of new therapeutic agents (Li et al., 2013).